Cas no 194802-96-5 (2-[(3,4-dichlorophenyl)methoxy]benzaldehyde)

2-[(3,4-dichlorophenyl)methoxy]benzaldehyde structure
194802-96-5 structure
Product Name:2-[(3,4-dichlorophenyl)methoxy]benzaldehyde
CAS No:194802-96-5
MF:C14H10Cl2O2
MW:281.13400220871
MDL:MFCD02629599
CID:116659
PubChem ID:882511
Update Time:2025-04-18

2-[(3,4-dichlorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-((3,4-Dichlorobenzyl)oxy)benzaldehyde
    • benzaldehyde, 2-[(3,4-dichlorophenyl)methoxy]-
    • 2-[(3,4-Dichlorobenzyl)oxy]benzaldehyde
    • 2-[(3,4-dichlorobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
    • 1269528
    • IVK
    • 2-[(3,4-dichlorophenyl)methoxy]benzaldehyde
    • DTXSID30358243
    • VS-04127
    • MFCD02629599
    • SCHEMBL6747871
    • AKOS000287435
    • CS-0315074
    • 194802-96-5
    • IVK/1269528
    • ZINC00453586
    • MDL: MFCD02629599
    • Inchi: 1S/C14H10Cl2O2/c15-12-6-5-10(7-13(12)16)9-18-14-4-2-1-3-11(14)8-17/h1-8H,9H2
    • InChI Key: JWEJOQROGJRIGU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)COC1C=CC=CC=1C=O)Cl

Computed Properties

  • Exact Mass: 280.0059
  • Monoisotopic Mass: 280.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

2-[(3,4-dichlorophenyl)methoxy]benzaldehyde Pricemore >>

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